6-(Trifluoromethyl)-1,3-benzoxazol-2-amine

• IUPAC Name: 6-(trifluoromethyl)-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C8H5F3N2O/c9-8(10,11)4-1-2-5-6(3-4)14-7(12)13-5/h1-3H,(H2,12,13)
• InChI Key: QOKUYESFCHHLDM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(F)(F)F)OC(=N2)N
• Molecular Formula: C8H5F3N2O
• Molecular Weight: 202.13 g/mol

Description

The description of a chemical compound includes its IUPAC name, common names, and structural formula. It may also include its role or uses in various industries or research.

Synthesis Analysis

This involves understanding the methods used to synthesize the compound. It includes the reactants, conditions, catalysts, and the mechanism of the reaction.

Molecular Structure Analysis

This involves understanding the compound’s molecular geometry, bond lengths and angles, and electronic structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This includes studying the compound’s physical properties such as melting point, boiling point, solubility, and spectral properties. Chemical properties might include acidity or basicity, reactivity, and stability.

Scientific Research Applications

Antifungal Properties

• Researchers have synthesized novel trifluoromethyl pyrimidine derivatives containing an amide moiety. .

Insecticidal Activities

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Anticancer Potential

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Drug Development

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Synthetic Intermediates

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Molecular Topologies and Complex Structures

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Mechanism of Action

Target of Action

It’s known that trifluoromethyl group-containing compounds play a significant role in pharmaceuticals

Mode of Action

Trifluoromethyl group-containing compounds are known to exhibit numerous pharmacological activities . The exact interaction of 6-(Trifluoromethyl)-1,3-benzoxazol-2-amine with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

It’s known that organofluorine compounds, such as those containing a trifluoromethyl group, significantly affect pharmaceutical growth . The downstream effects of these pathways are yet to be fully understood.

Result of Action

As with many trifluoromethyl group-containing compounds, it’s likely that 6-(Trifluoromethyl)-1,3-benzoxazol-2-amine exhibits a range of pharmacological activities .

Action Environment

It’s known that the environment can significantly impact the action of many pharmaceutical compounds .

Safety and Hazards

This involves understanding the compound’s toxicity, environmental impact, handling precautions, and first aid measures.

Future Directions

This involves studying the current research trends related to the compound and predicting potential future applications or areas of study.